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Cat. No.: B1598859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2'-Dinitrobenzidine, also known as 2,2'-dinitro-4,4'-biphenyldiamine, is a nitroaromatic

compound with the chemical formula C₁₂H₁₀N₄O₄.[1] Its molecular structure, featuring a

biphenyl backbone with two nitro groups and two amino groups, makes it a compound of

significant interest in various chemical synthesis applications, particularly as a precursor in the

production of dyes, pigments, and potentially high-performance polymers. This guide provides

a comprehensive overview of its chemical and physical properties, a detailed synthesis

protocol, its key applications, and essential safety and handling information.

Physicochemical Properties
2,2'-Dinitrobenzidine is a yellow crystalline solid.[1] A summary of its key physicochemical

properties is presented in the table below. While some experimental values are not readily

available in the literature, computational predictions and data from related compounds provide

valuable insights.
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Property Value Source

CAS Number 5855-71-0 [1]

Molecular Formula C₁₂H₁₀N₄O₄ [1]

Molecular Weight 274.23 g/mol [1]

Appearance Yellow crystalline solid [1]

Boiling Point
499.4 °C at 760 mmHg

(Predicted)
[1]

Flash Point 255.9 °C (Predicted) [1]

Density 1.498 g/cm³ (Predicted) [1]

Solubility Data not readily available

Synthesis of 2,2'-Dinitrobenzidine
The synthesis of 2,2'-dinitrobenzidine typically involves the nitration of a benzidine derivative.

A common conceptual pathway involves the controlled nitration of a protected benzidine to

ensure the correct regioselectivity of the nitro groups at the 2 and 2' positions. The subsequent

deprotection yields the final product.

Experimental Protocol: Conceptual Synthesis Pathway
The following protocol outlines a conceptual synthetic route. It is crucial for researchers to

adapt and optimize these steps based on laboratory conditions and available starting materials,

with strict adherence to safety protocols due to the hazardous nature of the reagents and

products.

Step 1: Acetylation of Benzidine

In a well-ventilated fume hood, dissolve benzidine in glacial acetic acid.

Slowly add acetic anhydride to the solution with constant stirring.

Heat the mixture under reflux for a specified duration to ensure complete N-acetylation,

forming N,N'-diacetylbenzidine.
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Cool the reaction mixture and pour it into cold water to precipitate the product.

Collect the N,N'-diacetylbenzidine by filtration, wash with water, and dry.

Step 2: Nitration of N,N'-Diacetylbenzidine

Carefully dissolve the dried N,N'-diacetylbenzidine in concentrated sulfuric acid at a low

temperature (e.g., 0-5 °C) in an ice bath.

Slowly add a nitrating mixture (a combination of concentrated nitric acid and concentrated

sulfuric acid) dropwise to the solution while maintaining the low temperature and stirring

vigorously.

After the addition is complete, allow the reaction to proceed at a controlled temperature for a

set period.

Carefully pour the reaction mixture onto crushed ice to precipitate the nitrated product, N,N'-

diacetyl-2,2'-dinitrobenzidine.

Filter the precipitate, wash thoroughly with cold water until the washings are neutral, and dry.

Step 3: Hydrolysis of N,N'-Diacetyl-2,2'-dinitrobenzidine

Suspend the dried N,N'-diacetyl-2,2'-dinitrobenzidine in an aqueous solution of a strong

acid (e.g., sulfuric acid) or base (e.g., sodium hydroxide).

Heat the mixture under reflux to hydrolyze the acetyl groups.

Cool the reaction mixture and neutralize it to precipitate the final product, 2,2'-
dinitrobenzidine.

Collect the solid by filtration, wash with water, and dry.

Recrystallization from a suitable solvent can be performed for further purification.

Benzidine N,N'-Diacetylbenzidine

 Acetic Anhydride,
 Glacial Acetic Acid N,N'-Diacetyl-2,2'-dinitrobenzidine HNO₃, H₂SO₄ 2,2'-Dinitrobenzidine

 Acid or Base
 Hydrolysis 
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Caption: Conceptual synthesis pathway for 2,2'-Dinitrobenzidine.

Applications in Research and Industry
The primary utility of 2,2'-dinitrobenzidine lies in its role as a chemical intermediate. The

presence of both nitro and amino functional groups allows for a variety of subsequent chemical

transformations.

Dyestuff and Pigment Synthesis
2,2'-Dinitrobenzidine serves as a precursor for the synthesis of various azo dyes. The amino

groups can be diazotized and then coupled with other aromatic compounds to create a wide

range of colors. The nitro groups can also be chemically modified to further tune the properties

of the final dye.

High-Performance Polymers
Aromatic diamines and dinitro compounds are key building blocks for high-performance

polymers such as polyimides and polybenzimidazoles.[2] These polymers are known for their

exceptional thermal stability, chemical resistance, and mechanical strength. 2,2'-
Dinitrobenzidine, after reduction of its nitro groups to amines, can be polymerized with

dianhydrides or dicarboxylic acids to form such advanced materials.[2]

Precursor for Heterocyclic Compounds
The structure of 2,2'-dinitrobenzidine makes it a suitable starting material for the synthesis of

various heterocyclic compounds. For instance, the reduction of the nitro groups followed by

intramolecular cyclization reactions can lead to the formation of carbazole or other fused-ring

systems. These heterocyclic scaffolds are of interest in medicinal chemistry and materials

science.

Analytical Characterization
The characterization of 2,2'-dinitrobenzidine and its reaction products is typically achieved

through a combination of spectroscopic and chromatographic techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for confirming the molecular structure and purity of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups, such as the N-H stretches of the amino groups and the N-O stretches of

the nitro groups.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule, further confirming its identity.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing

the purity of 2,2'-dinitrobenzidine and for monitoring the progress of reactions in which it is

involved.

Safety and Handling
2,2'-Dinitrobenzidine is classified as a highly toxic and potentially carcinogenic substance.[1]

It is imperative that this compound is handled with extreme caution in a well-ventilated

laboratory, preferably within a fume hood.

Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat, must be worn at all times when handling this compound.

Inhalation and Contact: Avoid inhalation of dust and prevent contact with skin and eyes. In

case of contact, immediately flush the affected area with copious amounts of water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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